Cas no 1368397-06-1 (6,7,8-trifluoroisoquinoline-1-carboxylic acid)

• Product Name: 6,7,8-trifluoroisoquinoline-1-carboxylic acid
• CAS No: 1368397-06-1
• MF: C₁₀H₄F₃NO₂
• MW: 227.139472961426
• MDL: MFCD26667643
• CID: 5179444
• PubChem ID: 82574733
• Update Time: 2025-08-05

6,7,8-trifluoroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 6,7,8-trifluoro-
• 6,7,8-trifluoroisoquinoline-1-carboxylic acid

• MDL： MFCD26667643
• Inchi： 1S/C10H4F3NO2/c11-5-3-4-1-2-14-9(10(15)16)6(4)8(13)7(5)12/h1-3H,(H,15,16)
• InChI Key： QMAZKNMEBNZPQB-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=C(F)C(F)=C2F)C=CN=1

Additional information on 6,7,8-trifluoroisoquinoline-1-carboxylic acid

Introduction to 6,7,8-Trifluoroisoquinoline-1-carboxylic Acid (CAS No. 1368397-06-1)

6,7,8-Trifluoroisoquinoline-1-carboxylic acid (CAS No. 1368397-06-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of trifluoromethyl groups in its structure imparts distinct chemical and pharmacological properties, making it a valuable candidate for various research and development initiatives.

The chemical structure of 6,7,8-trifluoroisoquinoline-1-carboxylic acid is characterized by a fused ring system consisting of a benzene ring and a pyridine ring, with three fluorine atoms substituting at the 6, 7, and 8 positions. The carboxylic acid group at the 1-position further enhances its reactivity and functional versatility. This molecular architecture provides a robust foundation for exploring its interactions with biological systems and potential drug targets.

Recent studies have highlighted the multifaceted biological activities of 6,7,8-trifluoroisoquinoline-1-carboxylic acid. One notable area of research is its potential as an antitumor agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis and cell cycle arrest.

In addition to its antitumor properties, 6,7,8-trifluoroisoquinoline-1-carboxylic acid has shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can modulate the activity of key enzymes involved in neurotransmitter metabolism and oxidative stress pathways. These findings suggest that it may have neuroprotective effects and could be a potential candidate for the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6,7,8-trifluoroisoquinoline-1-carboxylic acid has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its metabolism primarily occurs via hepatic pathways, with the primary metabolites being excreted in urine and feces. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Safety assessments have been conducted to evaluate the potential toxicological effects of 6,7,8-trifluoroisoquinoline-1-carboxylic acid. In animal models, the compound has shown a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential to ensure its long-term use is safe and effective.

The synthetic route for producing 6,7,8-trifluoroisoquinoline-1-carboxylic acid has been optimized to enhance yield and purity. Various synthetic strategies have been explored, including multistep reactions involving aromatic substitution, cyclization, and functional group modifications. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for research purposes.

In conclusion, 6,7,8-trifluoroisoquinoline-1-carboxylic acid (CAS No. 1368397-06-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation into its therapeutic potential. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and optimize its use in various medical settings.